Cas no 5676-61-9 (2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-)
5676-61-9 structure
Product Name:2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-
CAS No:5676-61-9
MF:C9H7NO4
MW:193.156182527542
CID:347877
PubChem ID:5354287
Update Time:2025-04-19
2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-
- Y0G9LX8N55
- (Z)-3-nitrocinnamic acid
- 3-Nitrocinnamic acid, (Z)-form [MI]
- NS00033341
- Cinnamic acid, m-nitro-, (Z)-
- cis-m-Nitrocinnamic acid
- NSC5408
- 5676-61-9
- 2-Propenoic acid, 3-(3-nitrophenyl)-
- Q27294102
- (2Z)-3-(3-Nitrophenyl)-2-propenoic acid
- NSC-5408
- SCHEMBL4179178
- 3-Nitrocinnamic acid, (Z)-
- Cinnamic acid, m-nitro-
- DTXSID001279309
- UNII-Y0G9LX8N55
- 2-Propenoic acid, 3-(3-nitrophenyl)-, (2Z)-
-
- Inchi: 1S/C9H7NO4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-6H,(H,11,12)/b5-4-
- InChI Key: WWXMVRYHLZMQIG-PLNGDYQASA-N
- SMILES: [O-][N+](C1=CC=CC(/C=C\C(=O)O)=C1)=O
Computed Properties
- Exact Mass: 193.03751
- Monoisotopic Mass: 193.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 80.44
2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)- Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
5676-61-9 (2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-) Related Products
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